Cas no 7680-73-1 (1-Methyl-pyridinium Chloride)

• Product Name: 1-Methyl-pyridinium Chloride
• CAS No: 7680-73-1
• MF: C₆H₈ClN
• MW: 129.587420463562
• MDL: MFCD00137532
• CID: 47646
• PubChem ID: 87573349
• Update Time: 2025-04-18

1-Methyl-pyridinium Chloride Chemical and Physical Properties

Names and Identifiers

• 1-Methylpyridinium chloride
• 1-Methyl-pyridinium Chloride
• 1-methylpyridin-1-ium,chloride
• Methyl pyridinium chloride
• 1-Methylpyridiniumchloride (6CI,7CI)
• Pyridinium, 1-methyl-, chloride (8CI,9CI)
• N-Methylpyridinium chloride
• Methylpyridiniumchloride
• Pyridine methochloride
• 1-methylpyridin-1-ium chloride
• Pyridinium, 1-methyl-, chloride
• methylpyridinium chloride
• QAIGYXWRIHZZAA-UHFFFAOYSA-M
• VZ21551
• SB52923
• DTXSID50932185
• FT-0636560
• SCHEMBL11236783
• MFCD00137532
• Z57947843
• 1-methylpyridin-1-iumchloride
• 1-methylpyridin-1-ium;chloride
• M1397
• D91495
• UNII-LRK3W477YB
• Pyridinium,1-methyl-,chloride
• NS00078444
• EINECS 238-368-1
• LRK3W477YB
• SCHEMBL547128
• EINECS 231-658-9
• AKOS006222945
• EC 231-658-9
• AS-14211
• PYRIDINIUM, 1-METHYL-, CHLORIDE (1:1)
• 7680-73-1
• 1-Methylpyridinium Chloride; Methylpyridinium Chloride; N-Methylpyridinium Chloride
• DB-019274
• methylpyridinium

• MDL： MFCD00137532
• Inchi： 1S/C6H8N.ClH/c1-7-5-3-2-4-6-7;/h2-6H,1H3;1H/q+1;/p-1
• InChI Key： QAIGYXWRIHZZAA-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C)C=CC=CC=1

Computed Properties

• Exact Mass: 129.03500
• Monoisotopic Mass: 129.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.9

Experimental Properties

• Color/Form: Not determined
• Melting Point: 138.0 to 144.0 deg-C
• PSA: 3.88000
• LogP: -2.48490
• Sensitiveness: Sensitive to humidity

1-Methyl-pyridinium Chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG III
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S36/37/39
• RTECS：UU5950000
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines N-methylpyridinium compounds